Ethyl (S)-5-(1-hydroxyethyl)-1H-1,2,4-triazole-3-carboxylate
Catalog No.
S14056985
CAS No.
M.F
C7H11N3O3
M. Wt
185.18 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
Ethyl (S)-5-(1-hydroxyethyl)-1H-1,2,4-triazole-3-carboxylate
IUPAC Name
ethyl 5-[(1S)-1-hydroxyethyl]-1H-1,2,4-triazole-3-carboxylate
Molecular Formula
C7H11N3O3
Molecular Weight
185.18 g/mol
InChI
InChI=1S/C7H11N3O3/c1-3-13-7(12)6-8-5(4(2)11)9-10-6/h4,11H,3H2,1-2H3,(H,8,9,10)/t4-/m0/s1
InChI Key
PEHOOILBFVEUEV-BYPYZUCNSA-N
Canonical SMILES
CCOC(=O)C1=NNC(=N1)C(C)O
Isomeric SMILES
CCOC(=O)C1=NNC(=N1)[C@H](C)O
XLogP3
0.1
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
2
Exact Mass
185.08004122 g/mol
Monoisotopic Mass
185.08004122 g/mol
Heavy Atom Count
13
Dates
Last modified: 08-10-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:10359-36-1
Molecular Formula:C18H14NO6P
Molecular Weight:371.3 g/mol
Availability:
In Stock
CAS No.:74-83-9
Molecular Formula:CH3B
Molecular Weight:94.94 g/mol
Availability:
In Stock
CAS No.:20290-10-2
Molecular Formula:C23H27NO9
Molecular Weight:461.5 g/mol
Availability:
In Stock
CAS No.:198139-38-7
Molecular Formula:C15H17N2O+
Molecular Weight:241.31 g/mol
Availability:
In Stock
CAS No.:520-17-2
Molecular Formula:C15H14O6
Molecular Weight:290.27 g/mol
Availability:
In Stock
CAS No.:1189677-14-2
Molecular Formula:C18H13ClFN3O
Molecular Weight:344.74 g/mol
Availability:
In Stock
